Cas no 607-66-9 (2-Hydroxy-4-methylquinoline)

2-Hydroxy-4-methylquinoline Properties

Names and Identifiers

• 2-Hydroxy-4-methylquinoline
• 4-Methyl-2-quinolinol
• 2-Hydroxylepidine~4-Methylcarbostyril
• 4-Methylcarbostyril
• 2-Hydroxylepidine
• 4-Methyl-1H-quinolin-2-one
• 2-hydroxy-4-methyl-quinoline
• 2-Lepidinol
• 4-methyl-2-hydroxyquinoline
• 4-Methyl-2-quinolone
• 4-methyl-quinolin-2-ol
• lepidone
• 4-Methylquinolin-2-ol
• 4-methylquinolin-2(1H)-one
• 2(1H)-Lepidinone
• 2(1H)-Quinolinone, 4-methyl-
• 4-Methyl-2(1H)-quinolinone
• 4-Methylquinolin-2-one
• Carbostyril, 4-methyl-
• APLVPBUBDFWWAD-UHFFFAOYSA-N
• NSC2057
• Lepidine, 2-hydroxy
• PubChem5862
• 4-Methylquinol-2-one
• SB67481
• 84909-43-3
• NSC 2057
• F0183-0103
• F0109-0047
• SY057803
• cid_69088
• SCHEMBL377555
• NCGC00036814-04
• 1,2-Dihydro-4-methyl-2-oxoquinoline
• NCGC00036814-06
• DS-1525
• O11270
• NS00043066
• NCGC00036814-05
• EINECS 210-139-0
• Oprea1_780405
• NCGC00036814-02
• NCGC00036814-07
• AKOS001041007
• Q27121422
• Oprea1_272485
• 4-Methylquinolin-2-ol;4-Methylquinolin-2(1H)-one
• AI3-00843
• 607-66-9
• SY317482
• DTXSID20976132
• InChI=1/C10H9NO/c1-7-6-10(12)11-9-5-3-2-4-8(7)9/h2-6H,1H3,(H,11,12
• FT-0612620
• CHEBI:48986
• 3N-601S
• HMS1722B17
• Z56893183
• HMS2320G05
• CS-0097736
• 2-Hydroxy-4-methylquinoline, 97%
• H0259
• A863869
• AMY25090
• BCP33184
• NSC-2057
• Oprea1_547052
• Carbostyril, 4-methyl- (VAN)
• MLS000096591
• NCGC00036814-03
• CHEMBL424414
• AKOS000120372
• A832875
• SB67458
• J-515819
• AJ2
• MFCD00790771
• MFCD00006745
• 4-Methyl-2-quinolinol 4-Methylcarbostyril
• SMR000062448
• SDCCGMLS-0027272.P002
• F10377
• EN300-17147
• BDBM29214
• ALBB-026701
• 4-Methyl-2-hydroxyquinoline
• STK038061
• 2-Quinolinol, 4-methyl-
• DB-053698
• AE-848/00959010
• STL304705
• +Expand

• MDL： MFCD00006745
• InChIKey： APLVPBUBDFWWAD-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO/c1-7-6-10(12)11-9-5-3-2-4-8(7)9/h2-6H,1H3,(H,11,12)
• SMILES： O=C1C([H])=C(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C2N1[H]
• BRN： 118331

Computed Properties

• Exact Mass: 159.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 159.068414
• Heavy Atom Count: 12
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 2.24880
• PSA: 33.12000
• Refractive Index: 1.6070 (estimate)
• Boiling Point: 284.68°C (rough estimate)
• Melting Point: 223.0 to 230.0 deg-C
• Flash Point: 201.8ºC
• Color/Form: Not available
• Solubility: Not available
• Density: 1.1202 (rough estimate)

2-Hydroxy-4-methylquinoline Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S37/39-S22-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning

2-Hydroxy-4-methylquinoline Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%